Cas no 1374962-06-7 (1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester)

• Product Name: 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester
• CAS No: 1374962-06-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4697727
• Update Time: 2025-10-29

1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• GJCCAWGGSIGQJH-UHFFFAOYSA-N
• 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester
• methyl 3-methylbenzo[d]isoxazole-5-carboxylate

• Inchi： 1S/C10H9NO3/c1-6-8-5-7(10(12)13-2)3-4-9(8)14-11-6/h3-5H,1-2H3
• InChI Key： GJCCAWGGSIGQJH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OC)=CC=2C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 52.3

Additional information on 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester

Recent Advances in the Study of 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS: 1374962-06-7)

The compound 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS: 1374962-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzisoxazole core, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and bioactive agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key advancements in the study of this compound is its role as a precursor or intermediate in the synthesis of more complex pharmacologically active molecules. Researchers have successfully utilized 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester as a building block in the construction of compounds targeting central nervous system (CNS) disorders, such as schizophrenia and epilepsy. The methyl ester moiety in the molecule enhances its bioavailability, making it a valuable candidate for further derivatization.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers explored the compound's potential as a modulator of GABA_A receptors. The study demonstrated that derivatives of 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester exhibited high affinity for specific receptor subtypes, suggesting its applicability in the treatment of anxiety and sleep disorders. The researchers employed computational docking studies and in vitro assays to validate their findings, highlighting the compound's structural versatility and binding efficiency.

Another noteworthy development is the application of this compound in the field of oncology. Preliminary investigations have revealed that certain analogs of 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester exhibit cytotoxic effects against cancer cell lines, particularly those associated with breast and lung cancers. These findings were corroborated by in vivo studies, where the compounds demonstrated significant tumor growth inhibition with minimal off-target effects. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for cancer cell proliferation.

From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the yield and purity of 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester. Green chemistry approaches, such as microwave-assisted synthesis and solvent-free reactions, have been employed to reduce environmental impact and improve scalability. These advancements are crucial for facilitating the compound's transition from laboratory-scale production to industrial applications.

In conclusion, the ongoing research on 1,2-Benzisoxazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS: 1374962-06-7) underscores its multifaceted potential in drug discovery and development. Its structural features, combined with its demonstrated biological activity, make it a compelling candidate for further investigation. Future studies are expected to delve deeper into its pharmacokinetic properties and therapeutic efficacy, paving the way for its eventual clinical application.